Cas no 2229489-22-7 (tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate
• CAS No: 2229489-22-7
• MF: C₁₃H₂₄N₄O₂S
• MW: 300.420261383057
• CID: 6150226
• PubChem ID: 165623319
• Update Time: 2025-06-22

tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate
• 2229489-22-7
• tert-butyl N-(2-amino-2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}ethyl)carbamate
• EN300-1901868

• Inchi： 1S/C13H24N4O2S/c1-13(2,3)19-12(18)16-7-10(14)11-15-6-9(20-11)8-17(4)5/h6,10H,7-8,14H2,1-5H3,(H,16,18)
• InChI Key： TWGXFPSPRWKDFY-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(CNC(=O)OC(C)(C)C)N)CN(C)C

Computed Properties

• Exact Mass: 300.16199719g/mol
• Monoisotopic Mass: 300.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate

Introduction to Tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate (CAS No. 2229489-22-7) and Its Applications in Modern Chemical Biology

The compound Tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate, identified by its CAS number 2229489-22-7, represents a significant advancement in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a thiazole core, dimethylamino substituents, and an aminoethyl side chain, makes it a versatile scaffold for designing novel bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with thiazole derivatives being particularly prominent. The thiazole ring in this compound not only contributes to its stability but also serves as a privileged structure in drug discovery. The dimethylamino moiety enhances the compound's solubility and bioavailability, while the aminoethyl group provides a site for further functionalization. These features collectively make it an attractive candidate for exploring new therapeutic avenues.

In the realm of chemical biology, the synthesis and characterization of such complex molecules are essential for understanding their biological activity. The carbamate functional group in this compound plays a crucial role in modulating its interactions with biological targets. Research has shown that carbamate-based compounds often exhibit potent inhibitory effects on various enzymes and receptors, making them promising candidates for drug development. The structural motif of Tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate aligns well with this trend, suggesting potential applications in treating a wide range of diseases.

One of the most exciting aspects of this compound is its potential in the development of targeted therapies. The specific arrangement of functional groups allows for precise tuning of its pharmacological properties. For instance, the thiazole core can be exploited to interact with specific binding pockets in proteins, while the dimethylamino group can enhance binding affinity through cation-pi interactions. These characteristics make it an ideal candidate for designing small-molecule inhibitors or activators.

The pharmaceutical industry has been increasingly interested in leveraging computational methods to accelerate drug discovery processes. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to predict the binding modes of small molecules with high accuracy. In the case of Tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate, computational studies have revealed promising interactions with key biological targets, including enzymes and receptors implicated in various diseases.

Furthermore, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves sophisticated transformations that highlight the ingenuity of modern chemical methodologies. Researchers have employed advanced catalytic systems and purification techniques to obtain high yields and purity levels. These advancements not only contribute to the availability of this compound but also set precedents for future synthetic endeavors.

The biological evaluation of Tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate has yielded intriguing results. Preliminary assays suggest that it exhibits inhibitory activity against several target enzymes, with IC50 values that are comparable to or even better than those of existing drugs. This underscores its potential as a lead compound for further optimization and development into a novel therapeutic agent.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural diversity. The structural features of this compound bear resemblance to certain natural product derivatives, suggesting that it may have evolved-like properties that could be exploited for therapeutic purposes.

Future research directions include exploring derivatives of this compound to enhance its pharmacological profile. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and reduce potential side effects. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets at a molecular level.

The integration of interdisciplinary approaches is crucial for advancing our understanding and utilization of complex molecules like Tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology will foster innovative solutions to pressing medical challenges.

In conclusion,Tert-butyl N-(2-amino-2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}ethyl)carbamate (CAS No. 2229489-22-7) stands as a testament to the progress being made in chemical biology and drug discovery. Its unique structural features and promising biological activity make it a valuable asset in the quest for new therapies. As research continues to uncover its full potential,this compound is poised to play a significant role in shaping the future of medicine.